(17α)-19-Norpregna-3,5-dien-20-yne-3,17-diol 3,17-Diacetate
(17α)-19-Norpregna-3,5-dien-20-yne-3,17-diol 3,17-Diacetate
Brand Name:
Vulcanchem
CAS No.:
2205-78-9
VCID:
VC0144197
InChI:
InChI=1S/C24H30O4/c1-5-24(28-16(3)26)13-11-22-21-8-6-17-14-18(27-15(2)25)7-9-19(17)20(21)10-12-23(22,24)4/h1,6,14,19-22H,7-13H2,2-4H3/t19-,20+,21+,22-,23-,24-/m0/s1
SMILES:
CC(=O)OC1=CC2=CCC3C(C2CC1)CCC4(C3CCC4(C#C)OC(=O)C)C
Molecular Formula:
C₂₄H₃₀O₄
Molecular Weight:
382.5 g/mol
(17α)-19-Norpregna-3,5-dien-20-yne-3,17-diol 3,17-Diacetate
CAS No.: 2205-78-9
Reference Standards
VCID: VC0144197
Molecular Formula: C₂₄H₃₀O₄
Molecular Weight: 382.5 g/mol
| CAS No. | 2205-78-9 |
|---|---|
| Product Name | (17α)-19-Norpregna-3,5-dien-20-yne-3,17-diol 3,17-Diacetate |
| Molecular Formula | C₂₄H₃₀O₄ |
| Molecular Weight | 382.5 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14S,17R)-17-acetyloxy-17-ethynyl-13-methyl-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C24H30O4/c1-5-24(28-16(3)26)13-11-22-21-8-6-17-14-18(27-15(2)25)7-9-19(17)20(21)10-12-23(22,24)4/h1,6,14,19-22H,7-13H2,2-4H3/t19-,20+,21+,22-,23-,24-/m0/s1 |
| Standard InChIKey | YEYKVQBNDAWJJW-ZUYVPRDGSA-N |
| Isomeric SMILES | CC(=O)OC1=CC2=CC[C@@H]3[C@@H]([C@H]2CC1)CC[C@]4([C@H]3CC[C@]4(C#C)OC(=O)C)C |
| SMILES | CC(=O)OC1=CC2=CCC3C(C2CC1)CCC4(C3CCC4(C#C)OC(=O)C)C |
| Canonical SMILES | CC(=O)OC1=CC2=CCC3C(C2CC1)CCC4(C3CCC4(C#C)OC(=O)C)C |
| Synonyms | (17α)-19-Norpregna-3,5-dien-20-yne-3,17-diol Diacetate; 17-Ethynyl-19-norandrosta-3,5-diene-3,17β-diol Diacetate; 19-Nor-17α-pregna-3,5-dien-20-yne-3,17β-diol Diacetate; SC 6091 |
| PubChem Compound | 134502 |
| Last Modified | Nov 11 2021 |
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